Cas no 198964-72-6 (1,4,7,11,14-Pentaazacycloheptadecane-2,6-dione)

• Product Name: 1,4,7,11,14-Pentaazacycloheptadecane-2,6-dione
• CAS No: 198964-72-6
• MF: C₁₂H₂₅N₅O₂
• MW: 271.35920214653
• CID: 1390690
• Update Time: 2024-08-16

1,4,7,11,14-Pentaazacycloheptadecane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,4,7,11,14-Pentaazacycloheptadecane-2,6-dione

• Inchi： 1S/C12H25N5O2/c18-11-9-15-10-12(19)17-6-2-4-14-8-7-13-3-1-5-16-11/h13-15H,1-10H2,(H,16,18)(H,17,19)
• InChI Key： IFSFDMKPZJKHNP-UHFFFAOYSA-N
• SMILES： N1CCCNCCNCCCNC(=O)CNCC1=O

Computed Properties

• Exact Mass: 271.20105

Experimental Properties

• Density: 0.987±0.06 g/cm3(Predicted)
• Boiling Point: 595.6±50.0 °C(Predicted)
• PSA: 94.29
• pka: 15.11±0.20(Predicted)